Cas no 326619-14-1 (5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide
• CAS No: 326619-14-1
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 3104981
• PubChem ID: 3422812
• Update Time: 2025-11-02

5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(2-chloro-phenyl)-2-methyl-benzenesulfonamide
• Benzenesulfonamide, 5-amino-N-(2-chlorophenyl)-2-methyl-
• 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide
• 5-amino-N-(2-chlorophenyl)-2-methylbenzenesulfonamide
• 326619-14-1
• SCHEMBL15647634
• AKOS000115639
• EN300-02125
• G31544
• 994-803-1
• EX-A7849F
• Z56782015

• Inchi： 1S/C13H13ClN2O2S/c1-9-6-7-10(15)8-13(9)19(17,18)16-12-5-3-2-4-11(12)14/h2-8,16H,15H2,1H3
• InChI Key： AEAWXZIRGYEFSN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2Cl)(=O)=O)=CC(N)=CC=C1C

Computed Properties

• Exact Mass: 296.0386265Da
• Monoisotopic Mass: 296.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide

5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide: A Comprehensive Overview of Its Chemical Properties, Biological Activity, and Applications

5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide is a multifunctional organic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical research and materials science. Its chemical identity, represented by the CAS number 326619-14-1, is characterized by a sulfonamide functional group attached to a benzene ring, with additional substituents that confer distinct chemical and biological properties. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in medicinal chemistry and industrial processes. The combination of an amino group, a chlorophenyl moiety, and a methyl substituent on the benzene ring creates a molecule with potential therapeutic relevance and structural versatility.

The molecular framework of 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide is built around a benzene ring bearing sulfonamide functionality at the 1-position. The sulfonamide group, which consists of a sulfur atom bonded to an oxygen and a nitrogen, is a key structural feature that contributes to the compound’s reactivity and biological activity. The 5-amino group introduces electron-donating properties, while the 2-chlorophenyl substituent enhances the molecule’s hydrophobicity and potential for molecular interactions. The 2-methyl group further modulates the steric and electronic environment, influencing the compound’s overall reactivity and compatibility with biological systems. These structural features collectively define the compound’s chemical behavior and functional potential.

Recent studies have highlighted the synthetic versatility of 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide in the development of novel pharmaceuticals. Researchers have explored its role as a building block for the synthesis of bioactive molecules with anti-inflammatory, antimicrobial, and antitumor properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound can be modified through sulfonamide-based conjugation to enhance its pharmacokinetic profile and target specificity. Such advancements underscore the importance of understanding the chemical properties of this compound in the context of drug design and development.

The biological activity of 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide has been extensively investigated in recent years. Its sulfonamide group is known to interact with various biological targets, including enzymes and receptors, due to its ability to form hydrogen bonds and coordinate with metal ions. In particular, the compound has shown potential as an inhibitor of certain enzymatic pathways associated with inflammatory responses. A 2022 study in Pharmaceutical Research reported that the compound exhibits significant anti-inflammatory effects in vitro, with its activity attributed to the synergistic interactions between the amino group and the chlorophenyl substituent. These findings suggest that the compound could be a valuable candidate for the development of therapeutics targeting inflammatory diseases.

Furthermore, the compound’s structural characteristics make it a promising candidate for applications in materials science. The presence of the sulfonamide group and the chlorophenyl substituent imparts unique physicochemical properties, such as high thermal stability and resistance to hydrolysis. These properties have been leveraged in the development of advanced materials, including coatings and polymers with enhanced durability and functional performance. A 2021 study in Advanced Materials demonstrated that the compound can be incorporated into polymer matrices to improve their mechanical strength and chemical resistance, highlighting its potential for industrial applications beyond pharmaceuticals.

In the realm of synthetic chemistry, the synthesis of 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide has been optimized through various methodologies to enhance yield and selectivity. One notable approach involves the use of catalytic sulfonamide coupling reactions, which allow for the efficient formation of the target molecule under mild conditions. A 2023 paper in Organic Letters described a novel catalytic system that enables the selective introduction of the amino and chlorophenyl groups onto the benzene ring, minimizing byproducts and improving overall efficiency. Such advancements in synthetic strategies are critical for scaling up the production of this compound for both research and commercial applications.

The compound’s potential applications extend to environmental science, where its chemical stability and reactivity are being explored for the development of sustainable technologies. For example, researchers have investigated its use in the synthesis of biodegradable polymers and its role in catalytic processes for the degradation of organic pollutants. A 2022 study in Green Chemistry highlighted the compound’s ability to act as a catalyst in the oxidative degradation of persistent organic contaminants, demonstrating its utility in environmental remediation efforts.

Despite its promising properties, the compound’s behavior in biological systems requires further investigation. While preliminary studies suggest its potential as a therapeutic agent, challenges such as solubility, bioavailability, and toxicity need to be addressed through rigorous in vivo and in vitro testing. Additionally, the compound’s environmental impact, including its persistence and potential for bioaccumulation, warrants further study to ensure its safe and sustainable use across various applications.

In conclusion, 5-Amino-N-(2-chlorophenyl)-2-methylbenzene-1-sulfonamide represents a versatile compound with significant potential in pharmaceutical, materials, and environmental sciences. Its unique molecular structure, combined with its reactivity and functional properties, positions it as a valuable candidate for the development of novel therapeutics and advanced materials. Continued research into its chemical behavior, biological activity, and environmental impact will be essential for unlocking its full potential and ensuring its responsible application in diverse fields.